Cas no 2470437-80-8 (sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate)

• Product Name: sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate
• CAS No: 2470437-80-8
• MF: C₉H₁₁N₂NaO₂S
• MW: 234.250611543655
• MDL: MFCD32710816
• CID: 5669950
• PubChem ID: 155819750
• Update Time: 2025-06-18

sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2470437-80-8
• Sodium;5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate
• sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate
• EN300-26982797
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-cyclohexyl-, sodium salt (1:1)

• MDL： MFCD32710816
• Inchi： 1S/C9H12N2O2S.Na/c12-9(13)8-11-10-7(14-8)6-4-2-1-3-5-6;/h6H,1-5H2,(H,12,13);/q;+1/p-1
• InChI Key： JIXYIWOXYBPGAQ-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NN=C1C1CCCCC1.[Na+]

Computed Properties

• Exact Mass: 234.04389305g/mol
• Monoisotopic Mass: 234.04389305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Additional information on sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate

Introduction to Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate (CAS No. 2470437-80-8)

Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate (CAS No. 2470437-80-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiadiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a cyclohexyl group in its molecular structure enhances its stability and bioavailability, making it a promising candidate for further investigation.

The chemical formula of Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate can be represented as C₉H₁₁NO₃SNa. This molecular composition contributes to its unique physicochemical properties, which are essential for understanding its behavior in various biochemical pathways. The compound's solubility profile, melting point, and reactivity are critical factors that determine its suitability for different applications in drug development and synthetic chemistry.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in antimicrobial, anti-inflammatory, antiviral, and anticancer therapies. The structural features of thiadiazoles, such as the presence of sulfur and nitrogen atoms in the ring system, contribute to their ability to interact with biological targets effectively.

Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate has been explored in several preclinical studies for its pharmacological properties. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, studies have suggested that it could interfere with the activity of kinases and other signaling molecules that are crucial in cancer cell proliferation. Additionally, its potential anti-inflammatory properties have been observed in models of chronic inflammation, highlighting its therapeutic relevance.

The synthesis of Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexyl group at the 5-position of the thiadiazole ring enhances the compound's metabolic stability and reduces its tendency to undergo unwanted side reactions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate with greater accuracy. Molecular docking studies have revealed potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data and facilitate the design of more effective derivatives with enhanced therapeutic profiles.

The pharmacokinetic properties of Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing safe and efficacious drugs. Preliminary studies suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and distribution within the body.

In conclusion, Sodium 5-cyclohexyl-1,3,4-thiadiazole-2-carboxylate (CAS No. 2470437-80-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, contributing to advancements in medicine and biotechnology.